Cas no 2229483-98-9 (2-methyl-2-2-(morpholin-4-yl)phenylpropanenitrile)

• Product Name: 2-methyl-2-2-(morpholin-4-yl)phenylpropanenitrile
• CAS No: 2229483-98-9
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 6390190
• PubChem ID: 165714385
• Update Time: 2025-05-24

2-methyl-2-2-(morpholin-4-yl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-2-(morpholin-4-yl)phenylpropanenitrile
• 2229483-98-9
• EN300-1751131
• 2-methyl-2-[2-(morpholin-4-yl)phenyl]propanenitrile

• Inchi： 1S/C14H18N2O/c1-14(2,11-15)12-5-3-4-6-13(12)16-7-9-17-10-8-16/h3-6H,7-10H2,1-2H3
• InChI Key： MAMGAUCQESDMKY-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1C=CC=CC=1C(C#N)(C)C

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.3Ų

Additional information on 2-methyl-2-2-(morpholin-4-yl)phenylpropanenitrile

Introduction to 2-methyl-2-2-(morpholin-4-yl)phenylpropanenitrile (CAS No: 2229483-98-9)

2-methyl-2-2-(morpholin-4-yl)phenylpropanenitrile, identified by the CAS number 2229483-98-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a phenyl ring substituted with a morpholine moiety and an acrylonitrile functional group. The unique combination of these structural elements imparts distinct chemical properties and biological activities, making it a subject of intense study for potential therapeutic applications.

The structural composition of 2-methyl-2-2-(morpholin-4-yl)phenylpropanenitrile is pivotal in determining its reactivity and interaction with biological targets. The presence of the morpholine group, specifically at the 4-position, introduces a polar and basic nitrogen atom, which can participate in hydrogen bonding and ionic interactions. This feature is particularly relevant in drug design, as it enhances the compound's ability to bind to specific protein targets. Additionally, the acrylonitrile moiety contributes to the molecule's overall polarity and electronic properties, influencing its solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. 2-methyl-2-2-(morpholin-4-yl)phenylpropanenitrile has emerged as a promising candidate due to its structural features that align well with current trends in drug discovery. Specifically, the morpholine scaffold is widely recognized for its role in enhancing bioavailability and reducing toxicity, making it an attractive component in medicinal chemistry. Furthermore, the acrylonitrile group has been explored for its potential in modulating enzyme activity and receptor binding, which are critical factors in therapeutic efficacy.

One of the most compelling aspects of 2-methyl-2-2-(morpholin-4-yl)phenylpropanenitrile is its potential application in addressing neurological disorders. The morpholine group's ability to interact with neurotransmitter receptors has been extensively studied, particularly in the context of enhancing cognitive function and mitigating neurodegenerative conditions. Preliminary studies have suggested that this compound may exhibit properties similar to those of known neuroactive agents, though further research is needed to fully elucidate its mechanism of action.

Moreover, the acrylonitrile moiety in 2-methyl-2-2-(morpholin-4-yl)phenylpropanenitrile has been investigated for its potential role in anti-inflammatory and analgesic applications. Acrylonitrile derivatives have shown promise in modulating inflammatory pathways by interacting with key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). This suggests that CAS No: 2229483-98-9 could serve as a lead compound for developing new therapies targeting chronic inflammatory diseases.

The synthesis of 2-methyl-2-2-(morpholin-4-yl)phenylpropanenitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the morpholine group typically involves nucleophilic substitution reactions, while the acrylonitrile functionality can be incorporated through cyanation reactions or condensation processes. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and selectivity.

In terms of pharmacokinetic properties, CAS No: 2229483-98-9 exhibits moderate solubility in both aqueous and organic solvents, which is advantageous for formulating drug delivery systems. The compound's metabolic stability has been assessed through in vitro studies, indicating a potential half-life that could be suitable for therapeutic applications. However, further investigation into its degradation pathways is necessary to optimize dosing regimens and minimize side effects.

The toxicological profile of 2-methyl-2-2-(morpholin-4-y1)phenylpropanenitrile is another critical area of focus. Preliminary toxicity assessments have revealed low acute toxicity levels, suggesting that it may be well-tolerated at therapeutic doses. However, long-term studies are essential to evaluate any potential chronic adverse effects associated with prolonged exposure. These studies will provide valuable insights into the safety margins of this compound and inform future clinical development strategies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of CAS No: 2229483-98-9 with greater accuracy before conducting expensive experimental trials. Molecular docking simulations have identified potential binding interactions between this compound and various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegeneration. These computational findings have guided experimental efforts toward optimizing the structure-function relationship of this molecule.

The future prospects for CAS No: 2229483-98-9 are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of preclinical findings into clinical trials. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers hope to unlock the full potential of this compound as a therapeutic agent.

In conclusion,CAS No: 2229483–98–9, corresponding to 2-methyl–––(morpholin–4^th )phenylpropanenitrile, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, including neurological disorders and anti-inflammatory conditions. As research continues to uncover new insights into its pharmacological properties,this compound holds considerable promise for improving human health through innovative drug development efforts.^th )phenylpropanenitrile, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, including neurological disorders and anti-inflammatory conditions. As research continues to uncover new insights into its pharmacological properties,this compound holds considerable promise for improving human health through innovative drug development efforts.^>